Cas no 57864-39-8 (3,6-Dichloro-2-pyridinol)

• Product Name: 3,6-Dichloro-2-pyridinol
• CAS No: 57864-39-8
• MF: C₅H₃Cl₂NO
• MW: 163.989419221878
• CID: 343933
• PubChem ID: 2735998
• Update Time: 2025-04-24

3,6-Dichloro-2-pyridinol Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyridinone, 3,6-dichloro-
• 3,6-dichloro-1H-pyridin-2-one
• 3,6-dichloropyridin-2-ol
• 57864-39-8
• DTXSID90371074
• CS-0310714
• MFCD01861981
• 3,6-dichloro-2-pyridinol
• SCHEMBL23723700
• 3,6-Dichloropyridin-2(1H)-one
• 3,6-Dichloro-2-hydroxypyridine
• F83619
• 3,6-dichloro-1,2-dihydropyridin-2-one
• 3,6-Dichloro-2-pyridinol

• Inchi： 1S/C5H3Cl2NO/c6-3-1-2-4(7)8-5(3)9/h1-2H,(H,8,9)
• InChI Key： UGPDKBDRRLFGFD-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(N1)=O)Cl

Computed Properties

• Exact Mass: 162.95929
• Monoisotopic Mass: 162.9591691g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 3,6-Dichloro-2-pyridinol

3,6-Dichloro-2(1H)-Pyridinone: Properties, Applications, and Market Insights

3,6-Dichloro-2(1H)-Pyridinone (CAS No. 57864-39-8) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This chlorinated pyridinone derivative exhibits unique chemical properties that make it valuable for various synthetic applications. With the molecular formula C₅H₃Cl₂NO, this compound features a six-membered aromatic ring containing nitrogen and oxygen heteroatoms, along with two strategically positioned chlorine atoms at the 3 and 6 positions.

The growing interest in 3,6-dichloro-2-pyridone stems from its versatile role as a building block in medicinal chemistry. Researchers are particularly interested in its potential as a precursor for developing novel antimicrobial agents and enzyme inhibitors. Recent studies have explored its incorporation into molecular frameworks targeting various biological pathways, aligning with current trends in drug discovery and precision medicine approaches.

From a chemical perspective, 3,6-Dichloro-2(1H)-Pyridinone demonstrates interesting reactivity patterns due to the electron-withdrawing effects of its chlorine substituents. The compound typically appears as a white to off-white crystalline powder with moderate solubility in polar organic solvents. Its stability under various conditions makes it particularly useful for multi-step synthetic processes, a feature highly valued in modern pharmaceutical manufacturing.

In material science applications, this dichloropyridinone compound has shown promise as a component in advanced functional materials. Its ability to participate in coordination chemistry and form stable complexes with various metals has opened new possibilities in catalysis research and material engineering. These applications align well with current industry demands for more efficient and sustainable chemical processes.

The synthesis of 3,6-Dichloro-2(1H)-Pyridinone typically involves chlorination reactions of appropriate pyridinone precursors. Modern synthetic approaches emphasize green chemistry principles, with researchers developing more efficient and environmentally friendly routes to this valuable intermediate. These advancements respond to the growing market demand for sustainable chemical production methods.

Analytical characterization of 57864-39-8 employs standard techniques including HPLC, mass spectrometry, and NMR spectroscopy. The compound's distinct spectral signatures facilitate quality control in industrial settings, ensuring batch-to-batch consistency for end-users. These analytical protocols are crucial for meeting the stringent requirements of pharmaceutical-grade materials.

Market analysis indicates steady growth in demand for 3,6-Dichloro-2(1H)-Pyridinone, particularly from the contract research organization sector and specialty chemical manufacturers. The compound's pricing reflects its specialized nature and the technical challenges associated with its production at scale. Current market trends show increasing interest from Asia-Pacific regions, where pharmaceutical innovation hubs are expanding rapidly.

Regulatory aspects of 3,6-dichloro-2-pyridinone production and handling follow standard chemical industry guidelines. Manufacturers and distributors provide comprehensive safety data sheets and technical documentation to ensure proper handling throughout the supply chain. These measures support the compound's integration into various research and industrial applications while maintaining safety standards.

Future research directions for 3,6-Dichloro-2(1H)-Pyridinone may explore its potential in emerging fields such as bioconjugation chemistry and proteolysis-targeting chimeras (PROTACs). The compound's structural features make it an attractive candidate for these cutting-edge therapeutic approaches, which represent some of the most exciting developments in contemporary drug discovery platforms.

Environmental considerations for 57864-39-8 focus on responsible waste management and disposal practices. The chemical industry continues to develop improved methods for handling halogenated compounds, reflecting the broader commitment to environmental stewardship in chemical manufacturing. These efforts align with global initiatives promoting sustainable chemistry practices.

For researchers sourcing 3,6-Dichloro-2(1H)-Pyridinone, quality verification remains paramount. Reputable suppliers typically provide certificates of analysis detailing purity levels and impurity profiles. The compound is generally available in research quantities from specialty chemical providers, with lead times varying based on production schedules and market demand fluctuations.

The scientific literature contains numerous references to 3,6-dichloro-2(1H)-pyridinone applications, particularly in patent filings related to medicinal chemistry. These documents reveal the compound's utility in creating molecular scaffolds with improved pharmacokinetic properties. Such applications demonstrate the ongoing relevance of this heterocyclic building block in modern chemical research.

Handling and storage recommendations for 3,6-Dichloro-2(1H)-Pyridinone emphasize standard laboratory precautions for organic compounds. Proper containerization and storage conditions help maintain the material's stability over extended periods. These protocols ensure research continuity and reproducibility, essential factors in scientific investigations utilizing this compound.

In conclusion, 3,6-Dichloro-2(1H)-Pyridinone (CAS 57864-39-8) represents a valuable tool for chemical research with diverse applications across multiple disciplines. Its unique structural features and chemical properties continue to inspire innovation in molecular design and chemical synthesis. As research methodologies advance and new therapeutic paradigms emerge, this compound will likely maintain its position as an important chemical intermediate in scientific discovery.